Cas no 882234-00-6 (2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 882234-00-6
• MF: C₂₀H₁₅N₅O₃
• MW: 373.364803552628
• CID: 5964279
• PubChem ID: 2421441
• Update Time: 2025-08-05

2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide
• 882234-00-6
• EN300-26613140
• Z46094140

• Inchi： 1S/C20H15N5O3/c1-14-10-19(24(23-14)17-7-3-2-4-8-17)22-20(26)16(13-21)11-15-6-5-9-18(12-15)25(27)28/h2-12H,1H3,(H,22,26)/b16-11+
• InChI Key： NQRGAHIURMLQHI-LFIBNONCSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])NC1=CC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 373.11748936g/mol
• Monoisotopic Mass: 373.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Additional information on 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide

Compound CAS No 882234-00-6: 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide

The compound CAS No 882234-00-6, also known as 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)prop-2-enamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of CAS No 882234-00-6 is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This pyrazole moiety is substituted with a methyl group and a phenyl group, enhancing its stability and reactivity. The presence of a cyano group (-CN) at the 2-position of the propenamide chain introduces additional electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The cyano group in this compound has been shown to enhance the binding affinity of the molecule to various biological targets, making it a valuable candidate for drug design.

In terms of synthesis, CAS No 882234-00-6 can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. The propenamide chain with its nitrophenyl substituent provides a platform for conjugation with biomolecules or nanoparticles, enabling precise delivery of therapeutic agents to specific tissues or cells.

Furthermore, the compound's electronic properties make it an interesting candidate for use in organic electronics. The combination of the pyrazole ring and cyano group contributes to its semiconducting behavior, which could be harnessed in developing new materials for flexible electronics or optoelectronic devices.

Recent research has also explored the use of CAS No 882234-00-6 as a precursor for synthesizing more complex molecules with enhanced bioactivity. By modifying the substituents on the pyrazole ring or adjusting the length of the propenamide chain, scientists can tailor the compound's properties to suit specific biological targets.

In conclusion, CAS No 882234-00-6, or 2-cyano-N-(3-methyl-1-phenyl-1H-pyrazol5 yl)-3-(3-nitrophenyl)propenamide, represents a versatile building block with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in the development of next-generation therapies and materials.